Cas no 339031-69-5 (N-allyl-4-chloro-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxamide)

• Product Name: N-allyl-4-chloro-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxamide
• CAS No: 339031-69-5
• MF: C₁₄H₁₂ClN₃O₂
• MW: 289.716981887817
• MDL: MFCD01316623
• CID: 5185358
• Update Time: 2026-03-05

N-allyl-4-chloro-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-ALLYL-4-CHLORO-6-OXO-1-PHENYL-1,6-DIHYDRO-3-PYRIDAZINECARBOXAMIDE
• 4-chloro-6-oxo-1-phenyl-N-(prop-2-en-1-yl)-1,6-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 4-chloro-1,6-dihydro-6-oxo-1-phenyl-N-2-propen-1-yl-
• 4-chloro-6-oxo-1-phenyl-N-prop-2-enylpyridazine-3-carboxamide
• Oprea1_873985
• N-allyl-4-chloro-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxamide

• MDL： MFCD01316623
• Inchi： 1S/C14H12ClN3O2/c1-2-8-16-14(20)13-11(15)9-12(19)18(17-13)10-6-4-3-5-7-10/h2-7,9H,1,8H2,(H,16,20)
• InChI Key： IMDRHVPIUFGVSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C2C=CC=CC=2)N=C1C(NCC=C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 479
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8